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Compound of Interest

Compound Name: 4-Cyclopropoxy-3-ethylpyridine

Cat. No.: B14828692

Get Quote

Technical Safety & Handling Guide: 4-Cyclopropoxy-3-ethylpyridine

Executive Summary
This guide serves as a comprehensive technical manual for 4-Cyclopropoxy-3-ethylpyridine,

a specialized heterocyclic intermediate likely utilized in the synthesis of phosphodiesterase

inhibitors (e.g., PDE4 targets) or novel agrochemicals.[1]

Unlike standard Safety Data Sheets (SDS), this document synthesizes Structure-Activity

Relationship (SAR) logic with practical laboratory protocols.[1] As a specific CAS number and

full toxicological dossier are not publicly standardized for this exact isomer, the safety profiles

are derived from the core pharmacophores: the pyridine ring (CNS/irritant), the ethyl side chain

(lipophilicity/flammability), and the cyclopropoxy moiety (metabolic stability/ring strain).[1]

Part 1: Chemical Identity & Physicochemical
Properties[1][2]
Chemical Structure:

Core: Pyridine ring substituted at the 3- and 4-positions.[1][2]
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Substituents: An ethyl group at C3 and a cyclopropoxy group (–O–CH(CH₂)₂) at C4.[1]

Formula: C₁₀H₁₃NO

Molecular Weight: ~163.22 g/mol [1]

Predicted Physicochemical Profile:

Note: Values are calculated based on fragment contribution methods (Group Additivity).

Property Value / Prediction Technical Implication

Physical State
Viscous Liquid / Low-melting

Solid

Likely an oil at RT due to the

ethyl group disrupting crystal

packing.[1]

Boiling Point 245°C - 260°C (at 760 mmHg)

High boiling point; vacuum

distillation required for

purification.[1]

Flash Point ~95°C - 105°C (Closed Cup)
Class IIIB Combustible Liquid.

[1] Avoid open flames.

pKa (Pyridine N) ~6.5 - 7.0

The 4-alkoxy group is electron-

donating, increasing basicity

compared to pyridine (pKa

5.2).[1]

LogP ~2.5 - 2.8

Moderate lipophilicity;

penetrates skin and cell

membranes easily.[1]

Solubility DCM, Methanol, Ethyl Acetate

Poor water solubility.[1] Use

organic solvents for extraction.

[1]

Part 2: Hazard Identification (SAR-Derived)
GHS Classification (Predicted):
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Signal Word:WARNING

Skin Irritation: Category 2 (Causes skin irritation).[1]

Eye Irritation: Category 2A (Causes serious eye irritation).[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

STOT-SE: Category 3 (Respiratory irritation).[1]

Toxicological Mechanisms:

Pyridine Toxicity: Like 3-ethylpyridine, this compound may act as a CNS depressant at high

concentrations.[1] The nitrogen lone pair allows for protonation in physiological pH,

facilitating binding to nicotinic receptors.[1]

Cyclopropoxy Reactivity: While cyclopropyl ethers are generally stable, the strained ring can

undergo metabolic ring-opening (via CYP450), potentially forming reactive aldehyde

intermediates that can form adducts with proteins.[1]

Sensitization: Pyridine derivatives are known sensitizers.[1] Isolate exposure using

engineering controls.

Part 3: Emergency Response & Handling Protocols
Self-Validating Neutralization Protocol (Spills)
Do not simply wipe up.[1] Pyridines possess a distinct, penetrating odor and basic properties.

[1]

Evacuate & Ventilate: Clear the immediate area.[1]

Acidification (The Indicator Step):

Prepare a 10% Citric Acid or dilute HCl solution.[1]

Apply to the spill.[1]
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Validation: The strong "pyridine-like" odor should diminish significantly as the volatile free

base is converted to the non-volatile pyridinium salt.[1]

Absorption: Cover the neutralized liquid with vermiculite or sand.[1]

Disposal: Collect in a container marked "Organic Waste - Basic/Amine."

First Aid Causality
Eye Contact: Flush for 15 minutes. Why? Pyridines are basic; alkali burns penetrate deeper

than acid burns as they saponify fatty tissues in the eye.[1] Immediate dilution is critical to

stop saponification.[1]

Skin Contact: Wash with soap and water, not alcohol.[1] Why? Ethanol acts as a permeation

enhancer for lipophilic pyridines, potentially increasing systemic absorption.[1]

Part 4: Synthesis & Experimental Handling
Context: This molecule is typically synthesized via Nucleophilic Aromatic Substitution (SNAr) or

O-alkylation.[1]

Synthesis Workflow (SNAr Approach)
Precursors: 4-Chloro-3-ethylpyridine + Cyclopropanol + Sodium Hydride (NaH).[1]

Solvent: DMF or DMSO (Polar aprotic is required to stabilize the transition state).[1]

Step-by-Step Protocol:

Activation: In a flame-dried flask under Argon, dissolve Cyclopropanol (1.1 eq) in anhydrous

DMF.

Deprotonation: Cool to 0°C. Add NaH (1.2 eq) portion-wise. Wait for H₂ evolution to cease.

Addition: Add 4-Chloro-3-ethylpyridine (1.0 eq) dropwise.

Heating: Heat to 80-100°C. Mechanism: The electron-withdrawing nitrogen activates the C4

position for nucleophilic attack.[1]
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Quench: Pour into ice water. Extract with Ethyl Acetate.[1]

Storage & Stability
Atmosphere: Store under Nitrogen/Argon.[1]

Incompatibility: Strong oxidizing agents (N-oxide formation) and strong acids (potential

cleavage of the cyclopropyl ether).[1]

Part 5: Visualizing the Logic
The following diagrams illustrate the synthesis logic and the metabolic fate of the molecule,

crucial for understanding its safety profile in drug development.

Diagram 1: Synthesis & Reactivity Flow
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Caption: SNAr synthesis pathway showing the critical transition from chloro-precursor to the

cyclopropoxy target.
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Diagram 2: Metabolic Liability (Safety Prediction)
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Caption: Predicted metabolic pathways highlighting the potential for ring-opening toxicity vs.

benign N-oxidation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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